4-Methylcyclohexyl ethyl ketone

• Molecular Formula: C10H18O
• Molecular Weight: 154.25 g/mol
• IUPAC Name: 1-(4-methylcyclohexyl)propan-1-one
• InChI: InChI=1S/C10H18O/c1-3-10(11)9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3
• InChI Key: UAYNQGANCONQDQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1CCC(CC1)C

Description

4-Methylcyclohexyl ethyl ketone (hypothetical structure: C₉H₁₆O) is a cyclic ketone featuring a methyl-substituted cyclohexane ring and an ethyl ketone group. Cyclic ketones are valued in industrial and fragrance applications due to their stability and solubility in organic solvents .

Comparison with Similar Compounds

Structural Analogues

(a) Cyclohexyl Methyl Ketone (C₈H₁₄O)

• Structure : A cyclohexane ring with a methyl ketone group.
• Molecular Weight : 126.2 g/mol .
• Key Differences : Lacks the 4-methyl substitution on the cyclohexane ring present in the target compound.

(b) 4-Acetylcyclohexene (C₈H₁₂O)

• Structure : A cyclohexene ring (unsaturated) with a methyl ketone group .
• CAS No.: 7353-76-6 .

(c) Methyl Isobutyl Ketone (MIBK, C₆H₁₂O)

• Structure : A branched-chain ketone (4-methylpentan-2-one) .
• Boiling Point : 116–117°C .
• Key Differences : Acyclic structure results in lower viscosity and higher volatility compared to cyclic ketones .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility (Water)
4-Methylcyclohexyl ethyl ketone*	C₉H₁₆O	~140.2	~190–200 (est.)	Low (est.)
Cyclohexyl methyl ketone	C₈H₁₄O	126.2	175–180	0.1 g/L
4-Acetylcyclohexene	C₈H₁₂O	124.18	160–165 (est.)	Insoluble
MIBK	C₆H₁₂O	100.16	116–117	19 g/L

*Estimated values based on structural analogs.

Key Observations :

• Boiling Points : Cyclic ketones generally exhibit higher boiling points than acyclic analogs (e.g., MIBK vs. cyclohexyl methyl ketone) due to increased surface area and intermolecular interactions .
• Solubility : The ethyl group in this compound likely reduces water solubility compared to methyl ketones .